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Compound of Interest

Compound Name: tert-Butyl vinyl ether

Cat. No.: B1585547 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides immediate and essential safety protocols, operational procedures, and

disposal plans for the handling of tert-Butyl vinyl ether. Adherence to these guidelines is

critical for ensuring laboratory safety and minimizing risks associated with this chemical.

tert-Butyl vinyl ether is a highly flammable liquid and vapor that can cause skin and eye

irritation.[1] A significant hazard associated with this and other ethers is the potential for the

formation of explosive peroxides upon exposure to air and light.[2] Therefore, stringent safety

measures are imperative throughout the handling, storage, and disposal processes.

Hazard Summary & Key Quantitative Data
Proper understanding of the chemical's properties is foundational to its safe handling. The

following tables summarize the key physical, chemical, and safety data for tert-Butyl vinyl
ether.

Table 1: Physical and Chemical Properties
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Property Value

CAS Number 926-02-3

Molecular Formula C6H12O

Molecular Weight 100.16 g/mol [3]

Appearance Colorless to light yellow liquid

Boiling Point 75-76 °C[4][5]

Density 0.762 g/mL at 25 °C[4][5]

Flash Point -17 °C (1.4 °F) - closed cup[3]

Solubility
Slightly miscible with water; miscible with

alcohol, chloroform, and diethyl ether.[4][5]

Table 2: Hazard and Safety Information

Hazard
Classification

GHS Pictograms Signal Word Hazard Statements

Flammable liquids

(Category 2)
🔥 Danger

H225: Highly

flammable liquid and

vapor.[6]

Skin irritation

(Category 2)
❗ Danger

H315: Causes skin

irritation.[1]

Eye irritation

(Category 2)
❗ Danger

H319: Causes serious

eye irritation.[1]

Personal Protective Equipment (PPE) Protocol
A multi-layered approach to personal protective equipment is mandatory to ensure the safety of

laboratory personnel.

Table 3: Recommended Personal Protective Equipment (PPE)
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Body Part Required PPE Material/Standard

Eyes/Face
Safety glasses with side

shields and a face shield.
ANSI Z.87.1 compliant.

Hands Chemical-resistant gloves.

Butyl rubber or Polyvinyl

alcohol (PVA) gloves are

recommended for handling

ethers. Disposable nitrile

gloves offer splash protection

but should be changed

immediately upon

contamination.[7][8][9]

Body
Flame-resistant laboratory

coat.
Nomex® or equivalent.[7]

Respiratory

Use in a certified chemical

fume hood. A respirator may

be required for spills or in

situations with inadequate

ventilation.

Type ABEK (EN14387)

respirator filter.[3]

Footwear
Closed-toe, chemical-resistant

shoes.
---

Operational Plan: Step-by-Step Handling Procedure
This section outlines the procedural workflow for the safe handling of tert-Butyl vinyl ether in
a laboratory setting.

Experimental Workflow for Handling tert-Butyl Vinyl Ether
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Preparation

Handling

Post-Handling

Don Appropriate PPE

Verify Fume Hood Functionality

Gather All Necessary Materials

Prepare Spill Kit

Ground and Bond Container

Dispense Chemical in Fume Hood

Tightly Seal Container After Use

Clean Work Area

Doff and Dispose of Contaminated PPE

Wash Hands Thoroughly

Click to download full resolution via product page

Caption: Workflow for the safe handling of tert-Butyl vinyl ether.
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Detailed Experimental Protocol:

Preparation:

Don all required PPE as specified in Table 3.

Ensure the chemical fume hood is operational and the sash is at the appropriate height.

Gather all necessary equipment, including non-sparking tools.[6][10]

Have a spill kit readily available, containing absorbent materials suitable for flammable

liquids.

Handling:

When transferring the chemical, ground and bond all metal containers to prevent static

discharge.[10]

Perform all operations involving the transfer or use of tert-Butyl vinyl ether inside a

certified chemical fume hood.

Dispense the required amount of the chemical carefully, avoiding splashes.

Immediately and tightly seal the container after use to minimize exposure to air.

Post-Handling:

Thoroughly clean the work area.

Carefully remove and dispose of any contaminated PPE in a designated waste container.

Wash hands and any exposed skin thoroughly with soap and water.

Disposal Plan: Managing Peroxide-Forming Waste
Due to its propensity to form explosive peroxides, a strict disposal protocol is essential.

Logical Flow for Disposal of tert-Butyl Vinyl Ether
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tert-Butyl vinyl ether for Disposal

Test for Peroxides

Peroxides < 100 ppm

Yes

Peroxides >= 100 ppm
or Crystals Present

No

Dispose as Hazardous Waste via EHS Do Not Handle!
Contact EHS Immediately

Safe Disposal

Click to download full resolution via product page

Caption: Decision-making process for the disposal of tert-Butyl vinyl ether.

Detailed Disposal Protocol:

Peroxide Testing:

Before disposal, it is crucial to test for the presence of peroxides, especially if the

container has been opened and stored for an extended period.[11] Peroxide test strips are

commercially available for this purpose.[12]

A concentration of peroxides below 100 ppm is generally considered safe for standard

disposal procedures.[4][11]

Disposal of Uncontaminated and Low-Peroxide Material:
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Collect waste tert-Butyl vinyl ether in a clearly labeled, sealed, and appropriate waste

container.

Dispose of the chemical waste through your institution's Environmental Health and Safety

(EHS) office. Do not pour it down the drain.[4]

Handling of High-Peroxide or Visibly Crystalline Material:

If the peroxide concentration is 100 ppm or higher, or if crystals are visible around the cap

or in the liquid, do not attempt to handle or open the container.[4][11] The friction from

opening the cap could cause an explosion.

Immediately contact your institution's EHS for specialized disposal procedures.

Emergency Procedures:

Spills: In the event of a spill, evacuate the area and remove all ignition sources.[10] Use a

spill kit with non-combustible absorbent material to contain the spill. Ensure adequate

ventilation.

Fire: Use dry chemical, carbon dioxide, or alcohol-resistant foam to extinguish a fire.[2]

Water may be ineffective.[2]

Exposure:

Skin Contact: Immediately wash the affected area with plenty of soap and water.[1]

Remove contaminated clothing.

Eye Contact: Flush eyes with copious amounts of water for at least 15 minutes, holding

the eyelids open. Seek immediate medical attention.

Inhalation: Move the individual to fresh air. If breathing is difficult, administer oxygen. Seek

medical attention.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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